Cas no 1048678-50-7 (N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide)

• Product Name: N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
• CAS No: 1048678-50-7
• MF: C₁₇H₁₇ClN₄O₃S
• MW: 392.859881162643
• CID: 6225767
• PubChem ID: 16881450
• Update Time: 2025-07-02

N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
• AKOS024488220
• VU0628365-1
• N-(4-(2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
• F5008-0089
• N-[4-[2-(5-chloro-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-5-oxopyrrolidine-2-carboxamide
• 1048678-50-7

• Inchi： 1S/C17H17ClN4O3S/c1-9-2-3-10(18)6-13(9)21-15(24)7-11-8-26-17(19-11)22-16(25)12-4-5-14(23)20-12/h2-3,6,8,12H,4-5,7H2,1H3,(H,20,23)(H,21,24)(H,19,22,25)
• InChI Key： QAXVCFYIMMVFJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(CC1=CSC(=N1)NC(C1CCC(N1)=O)=O)=O

Computed Properties

• Exact Mass: 392.0709893g/mol
• Monoisotopic Mass: 392.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 128Ų

Additional information on N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide

Introduction to N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide and Its Significance in Chemical Biology

N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide, a compound with the CAS number 1048678-50-7, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse pharmacological properties and potential applications in medicinal chemistry. The intricate structure of this molecule, featuring a complex arrangement of functional groups, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular framework of N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide is characterized by the presence of several key structural motifs. The core structure consists of a thiazole ring, which is a well-known scaffold in pharmaceuticals due to its ability to interact with biological targets. The thiazole ring is further modified with a carbamoyl group attached to a methyl-substituted phenyl ring, enhancing the molecule's complexity and potential for biological activity. This modification is particularly noteworthy as it introduces a polar moiety that can engage in hydrogen bonding interactions, a critical factor in drug-receptor binding.

One of the most striking features of this compound is the presence of a 5-chloro-2-methylphenyl group, which is connected to the thiazole ring through a carbamoyl linkage. This aromatic group is known for its ability to modulate enzyme activity and receptor binding affinity. The chloro substituent on the phenyl ring further enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and thus facilitating various chemical transformations. These structural elements collectively contribute to the unique pharmacological profile of N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific modifications present in N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide are particularly relevant in this context. The carbamoyl group and the aromatic substituents on the thiazole ring are believed to play crucial roles in modulating the compound's interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for developing new therapeutic agents. N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide exemplifies this trend by incorporating multiple heterocyclic moieties into its structure. These include the thiazole ring and the pyrrolidine moiety, both of which are known to be pharmacologically active.

The synthesis of N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide involves a series of multi-step organic reactions. The process typically begins with the preparation of the thiazole core followed by functionalization with the appropriate substituents. The introduction of the 5-chloro-2-methylphenyl group through carbamoylation reactions is a critical step in constructing the desired molecular framework. This synthetic route highlights the importance of well-designed synthetic strategies in accessing complex molecular architectures.

The pharmacological evaluation of N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yll)-5 oxopyrrolidine - 2 - carboxamide has revealed several interesting properties. In vitro studies have demonstrated that this compound exhibits moderate activity against various biological targets, including enzymes and receptors involved in inflammation and cancer progression. The presence of multiple functional groups allows for diverse interactions with biological molecules, making it a promising candidate for further development.

The potential applications of this compound extend beyond its use as an isolated entity. It can serve as a building block for more complex drug candidates or be used in combination therapies targeting multiple disease pathways. The versatility of N-(4-{[(5-chloro - 2 - methylphenyl) carbamoyl ] methyl } - 1 , 3 - thia z ol - 2 - y l ) - 5 - oxopy r rolid ine - 2 - carboxamide lies in its ability to be modified at multiple sites without losing its core pharmacological activity.

Future research directions may focus on optimizing the synthesis and improving the pharmacological properties of this compound. Advances in computational chemistry and molecular modeling techniques could provide valuable insights into how structural modifications affect biological activity. Additionally, exploring new synthetic routes might lead to more efficient and scalable production methods.

The integration of machine learning and artificial intelligence into drug discovery processes has opened up new possibilities for identifying novel therapeutic agents. By leveraging these technologies, researchers can predict how different structural modifications will impact biological activity, thereby accelerating the development pipeline. N-(4-{[(5-chloro - 2 - methylphenyl ) carbamoy l ] methyl } - 1 , 3 - thia z ol - 2 - y l ) - 5 - oxopy r rolid ine - 2 - carboxamide could serve as an excellent example for demonstrating these advancements.

In conclusion,N-(4-{[(5-chloro - 2 - methylphenyl ) carbamoy l ] methyl } - 1 ,3-thia z ol - y l ) oxopy r rolid ine carboxamide CAS no:1048678 is an intriguing molecule with significant potential applications in chemical biology . Its complex structure and diverse functional groups make it an ideal candidate for further research aimed at developing novel therapeutic agents . As our understanding grows regarding its pharmacological properties and synthetic possibilities ,this compound promises to play an increasingly important role in medicinal chemistry . p >